3-(3-Methyl-4-hydroxyphenyl)-3-methylbutyric acid

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 3-(4-hydroxy-3-methylphenyl)-3-methylbutanoic acid
• InChI: InChI=1S/C12H16O3/c1-8-6-9(4-5-10(8)13)12(2,3)7-11(14)15/h4-6,13H,7H2,1-3H3,(H,14,15)
• InChI Key: CMPYJLYXVQDWKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C)(C)CC(=O)O)O

Description

3-(3-Methyl-4-hydroxyphenyl)-3-methylbutyric acid is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-(3-Methyl-4-methoxyphenyl)-3-methylbutyric acid (11.1 g, 0.05 mol), acetic acid (22.3 g), and 48% hydrobromic acid aqueous solution (33.7 g, 0.2 mol) were mixed together, and stirred for 4 hours at 120° C. The mixture was cooled to room temperature, and the thus-obtained reaction solution was extracted with diethyl ether. The organic layer was washed with sodium chloride saturated aqueous solution, and then the solvent was removed by distillation to obtain 3-(3-methyl-4-hydroxyphenyl)-3-methylbutyric acid (10 g, yield: 95%).